N-{[(3,4-dichlorophenyl)amino]carbonothioyl}-3,4-dimethylbenzamide

• IUPAC Name: N-[(3,4-dichlorophenyl)carbamothioyl]-3,4-dimethylbenzamide
• InChI: InChI=1S/C16H14Cl2N2OS/c1-9-3-4-11(7-10(9)2)15(21)20-16(22)19-12-5-6-13(17)14(18)8-12/h3-8H,1-2H3,(H2,19,20,21,22)
• InChI Key: PTWIBHZGYDQUMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC(=S)NC2=CC(=C(C=C2)Cl)Cl)C
• Molecular Formula: C16H14Cl2N2OS
• DSSTOX Substance ID: DTXSID40367689
• Molecular Weight: 353.3 g/mol
• CAS No.: 6415-95-8

Description

N-{[(3,4-dichlorophenyl)amino]carbonothioyl}-3,4-dimethylbenzamide, also known as DCACTB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-{[(3,4-dichlorophenyl)amino]carbonothioyl}-3,4-dimethylbenzamide is not fully understood, but it is thought to involve the inhibition of various enzymes and signaling pathways. In cancer research, this compound has been shown to inhibit the activity of matrix metalloproteinases, which are involved in tumor invasion and metastasis. In Alzheimer's disease research, this compound has been shown to inhibit the activity of beta-secretase, which is involved in amyloid beta production. In diabetes research, this compound has been shown to activate AMP-activated protein kinase, which is involved in glucose metabolism and insulin sensitivity.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in different disease models. In cancer research, this compound has been shown to induce apoptosis and inhibit angiogenesis. In Alzheimer's disease research, this compound has been shown to reduce amyloid beta production and improve cognitive function. In diabetes research, this compound has been shown to improve glucose metabolism and insulin sensitivity.

Advantages and Limitations for Lab Experiments

One advantage of using N-{[(3,4-dichlorophenyl)amino]carbonothioyl}-3,4-dimethylbenzamide in lab experiments is its potential therapeutic applications in various diseases. Another advantage is its relatively simple synthesis method. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for N-{[(3,4-dichlorophenyl)amino]carbonothioyl}-3,4-dimethylbenzamide research. One direction is to further investigate its mechanism of action in different disease models. Another direction is to optimize its therapeutic potential by developing more potent derivatives. Additionally, this compound could be studied in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

N-{[(3,4-dichlorophenyl)amino]carbonothioyl}-3,4-dimethylbenzamide can be synthesized through a multi-step process starting with the reaction of 3,4-dichloroaniline with carbon disulfide to form 3,4-dichlorophenyl isothiocyanate. This intermediate is then reacted with 3,4-dimethylbenzoyl chloride to form this compound.

Scientific Research Applications

N-{[(3,4-dichlorophenyl)amino]carbonothioyl}-3,4-dimethylbenzamide has been studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and diabetes. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In Alzheimer's disease research, this compound has been shown to reduce amyloid beta production and improve cognitive function. In diabetes research, this compound has been shown to improve glucose metabolism and insulin sensitivity.